Cas no 1201-58-7 (9H-Purine,2,6-bis(methylthio)-)

• Product Name: 9H-Purine,2,6-bis(methylthio)-
• CAS No: 1201-58-7
• MF: C₇H₈N₄S₂
• MW: 212.295217514038
• CID: 223095
• PubChem ID: 95680
• Update Time: 2025-04-19

9H-Purine,2,6-bis(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 9H-Purine,2,6-bis(methylthio)-
• 2,6-bis(methylsulfanyl)-7H-purine
• 2,6-bis(methylthio)purine
• 2,6-Bis-methylmercapto-purin
• 2,6-bis-methylsulfanyl-7(9)H-purine
• 2,6-Bis-methylthio-7-benzyl-7H-purin
• 2,6-bismethylthiopurine
• 7-benzyl-2,6-bis(methylsulfanyl)-7h-purine
• 7-benzyl-2,6-bis-methylsulfanyl-7H-purine
• AC1L6I5B
• AG-J-50388
• CTK5H1321
• NSC59502
• 2,6-bis(methylsulfanyl)-9H-purine
• SCHEMBL763254
• 2,6-bis(methylsulfanyl)-1H-purine
• NSC685800
• NSC29191
• NSC 29191
• 1H-Purine, 2,6-bis(methylthio)-
• NSC-685800
• DTXSID80152677
• 2,6-Bis(methylthio)-1H-purine
• NSC-29191
• 2,6-Bis(methylthio)-9H-purine
• 2,6-dimethylthiopurine
• 1201-58-7

• Inchi： 1S/C7H8N4S2/c1-12-6-4-5(9-3-8-4)10-7(11-6)13-2/h3H,1-2H3,(H,8,9,10,11)
• InChI Key： QLBHIPFBFNPVKW-UHFFFAOYSA-N
• SMILES： S(C)C1C2=C(N=C(N=1)SC)N=CN2

Computed Properties

• Exact Mass: 212.01924
• Monoisotopic Mass: 212.01903862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 49.44